(2,3-Dihydro-1-benzofuran-7-yl)methanamine hydrochloride

• IUPAC Name: 2,3-dihydro-1-benzofuran-7-ylmethanamine;hydrochloride
• InChI: InChI=1S/C9H11NO.ClH/c10-6-8-3-1-2-7-4-5-11-9(7)8;/h1-3H,4-6,10H2;1H
• InChI Key: NVSIFPJVWUQKHG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2CN.Cl
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• CAS RN: 2137783-22-1

Description

The closest compounds I found are “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” and “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”. These compounds are typically in powder form and are stored at room temperature.

Molecular Structure Analysis

The InChI code for “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” is 1S/C9H10ClNO.ClH/c10-8-3-6-1-2-12-9(6)7(4-8)5-11;/h3-4H,1-2,5,11H2;1H. For “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, the InChI code is 1S/C9H11NO.ClH/c10-6-8-5-7-3-1-2-4-9(7)11-8;/h1-4,8H,5-6,10H2;1H.

Physical And Chemical Properties Analysis

The molecular weight of “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride” is 220.1, and for “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, it’s 185.65.

Scientific Research Applications

Synthesis and Chemical Applications

• Novel Synthesis Approaches: Research demonstrates innovative synthetic routes for benzofuran derivatives, emphasizing the utility of these compounds in medicinal chemistry and materials science. For instance, a novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives was reported, highlighting a straightforward method for generating various substituted compounds starting from readily available phenylacetic acid derivatives (Schlosser et al., 2015).

Biological and Pharmacological Research

• Antiproliferative and MDR Reversal Effects: Some benzofuran derivatives have shown promising antiproliferative activity and the ability to reverse multidrug resistance in cancer cell lines, making them valuable for cancer therapy research (Parekh et al., 2011).
• Anticholinesterase Activity: Benzofuran-based compounds have been developed as potent inhibitors of acetylcholinesterase and butyrylcholinesterase, which are targeted for Alzheimer's disease treatment. These findings underscore the therapeutic potential of benzofuran derivatives in neurodegenerative diseases (Luo et al., 2005).

Safety and Hazards

For “(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride”, the safety information includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501. For “(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride”, the safety information includes hazard statements H315, H319, H335, and similar precautionary statements.

Mechanism of Action

Target of Action

Some substituted benzofurans have been shown to exhibit significant anticancer activities , suggesting potential targets within cancer cells.

Mode of Action

It’s known that benzofurans with halogens or hydroxyl groups at the 4-position exhibit good antimicrobial activity . This suggests that the compound may interact with its targets through these functional groups.

Biochemical Pathways

The presence of aryl bromides in similar compounds has been shown to enable the construction of halogenated dihydrobenzofurans , which could potentially affect various biochemical pathways.

Pharmacokinetics

The compound is a powder at room temperature , which suggests it could be administered orally and absorbed in the gastrointestinal tract.

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects , suggesting that this compound may also have similar effects.

Action Environment

The compound is stable at room temperature , suggesting that it may be relatively stable under various environmental conditions.